Cas no 126947-52-2 (1,3-Octanedione, 8-hydroxy-1-phenyl-)

1,3-Octanedione, 8-hydroxy-1-phenyl- structure
126947-52-2 structure
Product Name:1,3-Octanedione, 8-hydroxy-1-phenyl-
CAS No:126947-52-2
MF:C14H18O3
MW:234.290924549103
CID:1221230
PubChem ID:18964051
Update Time:2025-04-20

1,3-Octanedione, 8-hydroxy-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Octanedione, 8-hydroxy-1-phenyl-
    • 8-Hydroxy-1-phenyl-1,3-octanedione
    • SCHEMBL2307268
    • 126947-52-2
    • DTXSID801297197
    • 8-Hydroxy-1-Phenyloctane-1,3-Dione
    • QFGXAXBBMSQFQH-UHFFFAOYSA-N
    • Inchi: 1S/C14H18O3/c15-10-6-2-5-9-13(16)11-14(17)12-7-3-1-4-8-12/h1,3-4,7-8,15H,2,5-6,9-11H2
    • InChI Key: QFGXAXBBMSQFQH-UHFFFAOYSA-N
    • SMILES: OCCCCCC(CC(C1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 234.125594432g/mol
  • Monoisotopic Mass: 234.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 54.4Ų
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